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Compound of Interest

Compound Name: 2-NP-AOZ

Cat. No.: B030829 Get Quote

Introduction

2-NP-AOZ, or 3-[[(2-nitrophenyl)methylene]amino]-2-oxazolidinone, is a derivatized metabolite

of the nitrofuran antibiotic, furazolidone.[1] Due to the prohibition of nitrofuran use in food-

producing animals, regulatory bodies monitor for the presence of their tissue-bound

metabolites. 3-amino-2-oxazolidinone (AOZ), the primary metabolite of furazolidone, is

derivatized with o-nitrobenzaldehyde (o-NBA) to form 2-NP-AOZ. This stable derivative is then

used as an analytical reference standard for the quantitative determination of furazolidone

residues in various matrices, such as aquatic animals and livestock.[2][3] Accurate preparation

of 2-NP-AOZ standard solutions is critical for generating reliable calibration curves for

analytical methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and

Enzyme-Linked Immunosorbent Assay (ELISA).[2]

This document provides a detailed protocol for the preparation of a 1000 µg/mL primary stock

solution and subsequent working standard solutions of 2-NP-AOZ.

Quantitative Data Summary
The following table summarizes the key properties and recommended conditions for the 2-NP-
AOZ analytical standard.
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Parameter Value Source(s)

Chemical Name

3-[[(2-

nitrophenyl)methylene]amino]-

2-oxazolidinone

[1]

Synonym NPAOZ [1]

CAS Number 19687-73-1 [1][2]

Molecular Formula C₁₀H₉N₃O₄ [1]

Molecular Weight 235.20 g/mol [1]

Format Solid / Neat [1]

Purity >95% (HPLC) [4]

Solubility
Slightly soluble in Methanol

and Chloroform
[1][2]

Storage (Solid) -20°C [2][4]

Stability (Solid) ≥ 4 years [1]

Stock Solution Conc. 1000 µg/mL (1000 ppm)

Stock Solution Solvent Methanol

Stock Solution Storage ≤ -18°C in a freezer

Stock Solution Stability Up to 1 year

Working Solution Storage ≤ -18°C in a freezer

Working Solution Stability Up to 6 months

Experimental Protocol
This protocol details the preparation of a 1000 µg/mL stock standard solution and a 10 µg/mL

intermediate working solution. These can be further diluted to create calibration standards.

1. Materials and Equipment
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Chemicals:

2-NP-AOZ analytical standard (solid, neat)

Methanol (HPLC or LC-MS grade)

Equipment:

Analytical balance (readable to at least 0.01 mg)

10 mL Class A volumetric flasks (x2)

Calibrated pipettes (e.g., 100 µL)

Spatula

Weighing paper or boat

Ultrasonic bath

Amber glass vials for storage

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Preparation of 1000 µg/mL Stock Standard Solution

Equilibration: Remove the 2-NP-AOZ analytical standard from the -20°C storage and allow it

to equilibrate to room temperature before opening to prevent condensation.

Weighing: Accurately weigh approximately 10 mg (± 0.01 mg) of the 2-NP-AOZ standard

onto weighing paper and record the exact weight.

Transfer: Carefully transfer the weighed standard into a 10 mL Class A volumetric flask.

Initial Dissolution: Add approximately 5 mL of methanol to the flask.

Sonication: Place the flask in an ultrasonic bath and sonicate until the standard is completely

dissolved. Given that 2-NP-AOZ is slightly soluble, this step is crucial for ensuring complete

dissolution.
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Final Dilution: After the solution has returned to room temperature, add methanol to the 10

mL mark of the volumetric flask.

Homogenization: Cap the flask tightly and invert it several times to ensure the solution is

thoroughly mixed.

Storage: Transfer the solution to a labeled amber glass vial and store it in a freezer at or

below -18°C. This stock solution is stable for up to one year.

3. Preparation of 10 µg/mL Intermediate Standard Solution

Pipetting: Using a calibrated pipette, transfer 0.1 mL (100 µL) of the 1000 µg/mL stock

solution into a new 10 mL Class A volumetric flask.

Dilution: Add methanol to the 10 mL mark.

Homogenization: Cap the flask tightly and invert it several times to mix thoroughly.

Storage: Transfer to a labeled amber vial and store in a freezer at or below -18°C. This

intermediate solution is stable for up to six months.

4. Preparation of Calibration Curve Standards

Prepare a series of calibration standards by performing serial dilutions of the 10 µg/mL

intermediate solution with methanol to achieve the desired concentration range for your

analytical method.

Safety Precautions
Handle 2-NP-AOZ and methanol in a well-ventilated fume hood.

Wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.

Consult the Safety Data Sheet (SDS) for 2-NP-AOZ and methanol before handling.

This product is intended for research and analytical applications only.[5][6]
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Workflow for 2-NP-AOZ Standard Solution Preparation

Stock Solution (1000 µg/mL)

Intermediate Solution (10 µg/mL)

Calibration Standards
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Store at ≤ -18°C

Pipette 100 µL
of Stock Solution

Transfer to new
10 mL Volumetric Flask

Dilute to 10 mL
with Methanol
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Perform Serial Dilutions
of Intermediate Solution
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Caption: Workflow for 2-NP-AOZ Standard Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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